Cas no 6540-66-5 (Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-)
6540-66-5 structure
Product Name:Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
CAS No:6540-66-5
MF:C10H12O3
MW:180.200483322144
CID:525180
PubChem ID:12272221
Update Time:2025-04-19
Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
- 2-Acetyl-3-methyl-5-methoxyphenol
- 2'-Hydroxy-4'-methoxy-6'-methylacetophenone
- 2'-Hydroxy-6'-methyl-4'-methoxyacetophenone
- Acetoevernone
- Acetophenone,2'-hydroxy-4'-methoxy-6'-methyl- (8CI)
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- Inchi： 1S/C10H12O3/c1-6-4-8(13-3)5-9(12)10(6)7(2)11/h4-5,12H,1-3H3
- InChI Key： WJBBJTQRZGMBEM-UHFFFAOYSA-N
- SMILES： COC1C=C(O)C(C(=O)C)=C(C)C=1
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
6540-66-5 (Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-) Related Products
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